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Compound of Interest

Compound Name: R-96544

Cat. No.: B10768389

Audience: Researchers, scientists, and drug development professionals.
1. Introduction

R-96544 hydrochloride is a potent and selective antagonist of the 5-HT2A serotonin receptor.[1]
It is the active metabolite of R-102444 and demonstrates high affinity for the 5-HT2A receptor,
making it a valuable tool for investigating serotonergic signaling pathways and their roles in
various physiological and pathological processes.[2][3] This document provides detailed
protocols for the preparation of R-96544 stock solutions in dimethyl sulfoxide (DMSO), along
with relevant chemical data and handling instructions.

2. Physicochemical Properties and Receptor Affinity
A summary of the key properties of R-96544 hydrochloride is presented in the tables below.

Table 1: Physicochemical Properties of R-96544 Hydrochloride
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Property Value Reference

(2R, 4R)-5-[2-[2-[2-(3-

) Methoxyphenyl)ethyl]phenoxy]
Chemical Name o [1]
ethyl]-1-methyl-3-pyrrolidinol

hydrochloride
Molecular Formula C22H29NO3-HCI [1]
Molecular Weight 391.94 g/mol [1]
Purity >98% (HPLC) [1]
CAS Number 167144-80-1 [1]
Solubility Soluble to 100 mM in DMSO o
and water
Storage (Solid) Store at room temperature [1]

Table 2: Receptor Binding Profile of R-96544

Receptor Ki (nM) ICs0 (NM) Reference
5-HT2A 1.6 2.2 [1]
oi-adrenergic - 310 [1]
D2 dopamine - 2400 [1]
5-HT1 - 3700 [1]
5-HTs - >5000 [1]
B-adrenergic - >5000 [1]

3. Experimental Protocols

3.1. Materials

» R-96544 hydrochloride powder

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.rndsystems.com/products/r-96544-hydrochloride_1742
https://www.rndsystems.com/products/r-96544-hydrochloride_1742
https://www.rndsystems.com/products/r-96544-hydrochloride_1742
https://www.rndsystems.com/products/r-96544-hydrochloride_1742
https://www.rndsystems.com/products/r-96544-hydrochloride_1742
https://www.rndsystems.com/products/r-96544-hydrochloride_1742
https://www.rndsystems.com/products/r-96544-hydrochloride_1742
https://www.benchchem.com/product/b10768389?utm_src=pdf-body
https://www.rndsystems.com/products/r-96544-hydrochloride_1742
https://www.rndsystems.com/products/r-96544-hydrochloride_1742
https://www.rndsystems.com/products/r-96544-hydrochloride_1742
https://www.rndsystems.com/products/r-96544-hydrochloride_1742
https://www.rndsystems.com/products/r-96544-hydrochloride_1742
https://www.rndsystems.com/products/r-96544-hydrochloride_1742
https://www.benchchem.com/product/b10768389?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10768389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance
3.2. Protocol for Preparing a 10 mM R-96544 Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as
needed for different concentrations or volumes.

o Equilibrate Reagents: Allow the vial of R-96544 hydrochloride and the anhydrous DMSO to
equilibrate to room temperature for at least 60 minutes before opening to prevent
condensation.

» Weigh R-96544: Accurately weigh out 3.92 mg of R-96544 hydrochloride powder using an
analytical balance and place it into a sterile microcentrifuge tube.

o Calculation:

Desired Concentration (M) = 10 mM = 0.01 mol/L

Molecular Weight ( g/mol ) = 391.94 g/mol

Desired Volume (L) =1 mL=0.001L

Mass (mg) = Molarity (mol/L) x Molecular Weight ( g/mol ) x Volume (L) x 1000 (mg/qg)

Mass (mg) = 0.01 mol/L x 391.94 g/mol x 0.001 L x 1000 mg/g = 3.9194 mg = 3.92 mg

e Add DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the R-
96544 powder.
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e Dissolve the Compound: Vortex the solution thoroughly until the R-96544 is completely
dissolved. Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution if

necessary.

o Storage: Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials to
avoid repeated freeze-thaw cycles. Store the aliquots at -20°C. Under these conditions, the
stock solution is generally stable for up to one month. For daily or frequent use, a small
aliquot can be stored at 4°C for a few days, but long-term storage at this temperature is not
recommended.

Table 3: Solvent Volumes for Preparing R-96544 Stock Solutions

Desired Concentration Volume of DMSO for 1 mg Volume of DMSO for 5 mg
1mM 2.55 mL 12.76 mL

5 mM 0.51 mL 2.55mL

10 mM 0.26 mL 1.28 mL

50 mM 0.05 mL 0.26 mL

100 mM 0.026 mL 0.13 mL

4. Visualizations

4.1. Experimental Workflow
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Caption: Workflow for preparing R-96544 stock solution in DMSO.
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4.2. R-96544 Mechanism of Action: 5-HT2A Receptor Antagonism
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Caption: R-96544 blocks serotonin-induced 5-HT2A receptor signaling.
5. Safety Precautions
e R-96544 is intended for laboratory research use only.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses, when handling the compound and its solutions.

o Handle DMSO in a well-ventilated area, as it can facilitate the absorption of other chemicals
through the skin.

Consult the Safety Data Sheet (SDS) for R-96544 for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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